Cas no 1467310-02-6 (5-(2-Bromoethyl)pyrimidine)

• Product Name: 5-(2-Bromoethyl)pyrimidine
• CAS No: 1467310-02-6
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• CID: 4817669
• PubChem ID: 53914548
• Update Time: 2025-05-19

5-(2-Bromoethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoethyl)pyrimidine
• 5-(2-Bromoethyl)pyrimidine

• Inchi： 1S/C6H7BrN2/c7-2-1-6-3-8-5-9-4-6/h3-5H,1-2H2
• InChI Key： IGCUKRRFJRMPBO-UHFFFAOYSA-N
• SMILES： BrCCC1=CN=CN=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 71.5
• XLogP3: 1.2
• Topological Polar Surface Area: 25.8

Additional information on 5-(2-Bromoethyl)pyrimidine

Recent Advances in the Application of 5-(2-Bromoethyl)pyrimidine (CAS: 1467310-02-6) in Chemical Biology and Pharmaceutical Research

5-(2-Bromoethyl)pyrimidine (CAS: 1467310-02-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its pyrimidine core and reactive bromoethyl side chain, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and nucleotide analogs, highlighting its importance in modern medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 5-(2-Bromoethyl)pyrimidine as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromoethyl moiety to introduce alkylating groups, which enhanced the inhibitors' binding affinity and selectivity. This approach led to the development of compounds with improved pharmacokinetic properties, underscoring the compound's role in optimizing drug candidates for clinical applications.

In addition to its applications in small-molecule drug development, 5-(2-Bromoethyl)pyrimidine has been employed in the design of nucleotide analogs. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described its use in the synthesis of modified nucleosides with antiviral activity. The bromoethyl group facilitated the introduction of various substituents, enabling the exploration of structure-activity relationships and the identification of potent inhibitors against RNA viruses. This research highlights the compound's versatility in addressing emerging infectious diseases.

Furthermore, advancements in chemical biology have leveraged 5-(2-Bromoethyl)pyrimidine for the development of probes targeting nucleic acid interactions. A study in Chemical Communications (2023) reported the synthesis of fluorescently labeled pyrimidine derivatives using this compound, enabling real-time monitoring of DNA-protein interactions. Such tools are invaluable for understanding molecular mechanisms and screening potential therapeutic agents.

Despite its promising applications, challenges remain in the scalable synthesis and stability of 5-(2-Bromoethyl)pyrimidine. Recent efforts in process chemistry, as detailed in Organic Process Research & Development (2024), have focused on optimizing reaction conditions to improve yield and purity. These advancements are critical for ensuring the compound's reliable supply for research and industrial applications.

In conclusion, 5-(2-Bromoethyl)pyrimidine (CAS: 1467310-02-6) continues to play a pivotal role in chemical biology and pharmaceutical research. Its unique reactivity and versatility make it a valuable tool for drug discovery, nucleotide analog development, and molecular probe design. Ongoing research and process optimization efforts are expected to further expand its applications and impact in the field.